Cas no 1521839-24-6 (2-(1H-imidazol-2-yl)ethanimidamide)

2-(1H-imidazol-2-yl)ethanimidamide is a heterocyclic organic compound featuring both an imidazole ring and an amidine functional group. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The amidine moiety enhances its ability to participate in nucleophilic reactions, while the imidazole ring contributes to metal coordination and hydrogen bonding interactions. Its dual functionality allows for versatile applications in the development of biologically active molecules, particularly in medicinal chemistry for targeting enzymes or receptors. The compound’s stability under standard conditions and compatibility with common synthetic methodologies further underscore its utility in research and industrial applications.
2-(1H-imidazol-2-yl)ethanimidamide structure
1521839-24-6 structure
Product Name:2-(1H-imidazol-2-yl)ethanimidamide
CAS No:1521839-24-6
MF:C5H8N4
MW:124.14381980896
CID:6239608
PubChem ID:68496042
Update Time:2025-05-24

2-(1H-imidazol-2-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-imidazol-2-yl)ethanimidamide
    • EN300-1790032
    • 1521839-24-6
    • SCHEMBL3056452
    • Inchi: 1S/C5H8N4/c6-4(7)3-5-8-1-2-9-5/h1-2H,3H2,(H3,6,7)(H,8,9)
    • InChI Key: RTASZNPMYCKECO-UHFFFAOYSA-N
    • SMILES: N1C=CN=C1CC(=N)N

Computed Properties

  • Exact Mass: 124.074896272g/mol
  • Monoisotopic Mass: 124.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 78.6Ų

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Additional information on 2-(1H-imidazol-2-yl)ethanimidamide

Research Brief on 2-(1H-imidazol-2-yl)ethanimidamide (CAS: 1521839-24-6): Recent Advances and Applications

2-(1H-imidazol-2-yl)ethanimidamide (CAS: 1521839-24-6) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

The compound's structure, featuring an imidazole ring linked to an ethanimidamide moiety, makes it a versatile scaffold for designing inhibitors of enzymes such as nitric oxide synthase (NOS) and kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(1H-imidazol-2-yl)ethanimidamide exhibit potent inhibitory activity against inducible NOS (iNOS), a key enzyme implicated in inflammatory diseases. The study utilized molecular docking and kinetic assays to elucidate the binding interactions, revealing a high affinity for the iNOS active site.

In addition to its enzyme inhibitory properties, 2-(1H-imidazol-2-yl)ethanimidamide has shown promise in the development of antimicrobial agents. A recent preprint on bioRxiv reported its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action involves disruption of bacterial cell wall synthesis, as confirmed through electron microscopy and proteomic analysis. These findings suggest its potential as a lead compound for novel antibiotics.

Another area of interest is the compound's application in cancer research. A 2024 study in ACS Chemical Biology explored its role as a precursor for synthesizing small-molecule inhibitors of protein-protein interactions (PPIs) involved in oncogenic signaling pathways. The researchers successfully developed a library of analogs, one of which exhibited selective cytotoxicity against breast cancer cell lines (IC50 = 1.2 µM) while sparing normal cells. This selectivity was attributed to the compound's ability to disrupt the interaction between Bcl-2 and pro-apoptotic proteins.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 2-(1H-imidazol-2-yl)ethanimidamide derivatives. Recent work published in Drug Metabolism and Disposition highlighted issues such as poor oral bioavailability and rapid hepatic metabolism. However, structural modifications, including the introduction of fluorine atoms, have shown improvements in metabolic stability without compromising activity.

In conclusion, 2-(1H-imidazol-2-yl)ethanimidamide (CAS: 1521839-24-6) represents a valuable scaffold for drug discovery, with demonstrated applications in inflammation, infectious diseases, and oncology. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic potential through rational drug design. The compound's versatility and efficacy underscore its importance in the ongoing development of novel bioactive molecules.

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